2-Propenamide, telomer with 2-propanol
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Description
2-Propenoic acid (acrylic acid), telomer with 2-propanol (CAS 7075-68-5), is a polymer synthesized via telomerization, a process that employs 2-propanol as a chain transfer agent to regulate molecular weight . This compound belongs to the broader class of acrylic acid telomers, which are valued for their tunable solubility, viscosity-modifying properties, and applications in adhesives, coatings, and water treatment . The telomerization mechanism ensures controlled polymerization, resulting in shorter oligomers compared to traditional acrylic acid homopolymers.
Properties
CAS No. |
72033-27-3 |
|---|---|
Molecular Formula |
C6H13NO2 |
Molecular Weight |
131.17 g/mol |
IUPAC Name |
propan-2-ol;prop-2-enamide |
InChI |
InChI=1S/C3H5NO.C3H8O/c1-2-3(4)5;1-3(2)4/h2H,1H2,(H2,4,5);3-4H,1-2H3 |
InChI Key |
JPFPZLROIONKAZ-UHFFFAOYSA-N |
SMILES |
CC(C)O.C=CC(=O)N |
Canonical SMILES |
CC(C)O.C=CC(=O)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Tables
Table 1: Key Properties of Selected Acrylic Acid Telomers
Table 2: Comparative Solubility and Reactivity
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